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Compound of Interest

Compound Name: Bayogenin

Cat. No.: B190646

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties, biological activities, and
experimental methodologies related to Bayogenin, a naturally occurring pentacyclic
triterpenoid.

Physicochemical Properties

Bayogenin is a well-characterized sapogenin, a derivative of oleanane. It is found in various
plant species, including Medicago sativa (alfalfa), Bolbostemma paniculatum, and Solidago
canadensis[1][2][3]. Its core physicochemical characteristics are summarized below.
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Property Value Citation(s)
CAS Number 6989-24-8 [L][2][4]15]16]
Molecular Formula C30H480s5 [1112][4116][7]
Molecular Weight 488.70 g/mol [11[41617118]
(4aS,6aR,6aS,6bR,8aR,9R,10
R,11S,12aR,14bS)-10,11-
dihydroxy-9-
hydroxymethyl)-2,2,6a,6b,9,12
IUPAC Name (hydroxymethyl [4]
a-hexamethyl-
1,3,4,5,6,6a,7,8,8a,10,11,12,1
3,14b-tetradecahydropicene-
4a-carboxylic acid
Appearance Solid, Powder [1][5]1[9]

Predicted Boiling Point

606.0 £ 55.0 °C

[5]

Predicted Density

1.19+ 0.1 g/cm3

[5]

Solubility

Soluble in DMSO. Slightly

soluble in Pyridine.

[5]

Storage Conditions

Store at -20°C in a freezer
under an inert atmosphere for
long-term preservation. Stock
solutions can be stored at
-20°C for up to two weeks or at

-80°C for up to six months.

[5]

Purity

Commercially available with
purities ranging from =90% to
>99% as determined by HPLC.

[2181el

XLogP3

5.8

[4]

Biological Activity and Mechanism of Action
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The primary characterized biological activity of Bayogenin is the inhibition of glycogen
phosphorylase, a key enzyme in the regulation of glucose homeostasis.

Inhibition of Glycogen Phosphorylase

Glycogen phosphorylase (GP) catalyzes the rate-limiting step in glycogenolysis, the breakdown
of glycogen to glucose-1-phosphate. By inhibiting this enzyme, Bayogenin can modulate
cellular glucose release, making it a molecule of interest in metabolic disease research,
particularly for type 2 diabetes. Bayogenin exhibits moderate inhibitory potency against rabbit
muscle glycogen phosphorylase a (RMGPa).[1]

Target Enzyme Inhibitory Potency (ICso) Citation(s)
Rabbit Muscle Glycogen
68 uM [1]
Phosphorylase a
Glycogen Phosphorylase
yeod proty 53 - 103 umol/L [2]

(general)

The inhibitory action of Bayogenin on the glycogenolysis pathway is illustrated below.
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Isolation & Purification

Plant Material
(Medicago sativa)

Inhibition

Supercritical Fluid
Extraction (SFE)

Acid Hydrolysis

Glycogen
(conc. HCI, 85°C)

Phosphorylase (GP)

_ Solid-Phase Extraction
+ Pi (C18 Cartridge)

Purified Bayogenin
Glucose-1-Phosphate Sis

HPLC-ELSD/DAD

Mass Spec / NMR

Glycolysis /

Energy Production
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Assay Setup (96-well plate)

Add GP Enzyme
(~0.38 U/mL)

Add Bayogenin
(or DMSO control)

Pre-incubate
(15 min, 37°C)

Enzymati¢c Reaction

Add Substrate Mix
(G1P + Glycogen)

Incubate
(30 min, 37°C)

Detection & Analysis

Add Detection Reagent
(BIOMOL® Green)

Measure Absorbance

(620 nm)

Calculate % Inhibition
& IC50 Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. Isolation and determination of saponin hydrolysis products from Medicago sativa using
supercritical fluid extraction, solid-phase extraction and liquid chromatography with
evaporative light scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]

» 3. Optimization and Validation of an In Vitro Standardized Glycogen Phosphorylase Activity
Assay - PMC [pmc.ncbi.nlm.nih.gov]

. abcam.com [abcam.com]

. paulogentil.com [paulogentil.com]

. sigmaaldrich.cn [sigmaaldrich.cn]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

°
© 0] ~ [o2] 1 H

. Separation and Quantification of Selected Sapogenins Extracted from Nettle, White Dead-
Nettle, Common Soapwort and Washnut - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Bayogenin (CAS: 6989-
24-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190646#bayogenin-cas-number-6989-24-8-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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